Cas no 1065102-79-5 (Methyl 5-amino-2-iodobenzoate)

• Product Name: Methyl 5-amino-2-iodobenzoate
• CAS No: 1065102-79-5
• MF: C₈H₈INO₂
• MW: 277.059094429016
• MDL: MFCD17276521
• CID: 3047610
• PubChem ID: 63022459
• Update Time: 2024-11-03

Methyl 5-amino-2-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-amino-2-iodobenzoate
• 5-Amino-2-iodo-benzoic acid methyl ester
• Z6900
• C90900
• MFCD17276521
• DB-119463
• CS-0131316
• methyl5-amino-2-iodobenzoate
• SCHEMBL17375016
• BS-26196
• 1065102-79-5
• AKOS012321412

• MDL： MFCD17276521
• Inchi： 1S/C8H8INO2/c1-12-8(11)6-4-5(10)2-3-7(6)9/h2-4H,10H2,1H3
• InChI Key： MZYYAXWPUHHYDZ-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C=C1C(=O)OC)N

Computed Properties

• Exact Mass: 276.95998g/mol
• Monoisotopic Mass: 276.95998g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 52.3